Cas no 2679942-36-8 (tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate)

• Product Name: tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate
• CAS No: 2679942-36-8
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5619794
• PubChem ID: 165928784
• Update Time: 2025-10-31

tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(2R)-2-amino-3-ethoxy-3-oxopropyl]-1H-indole-1-carboxylate
• EN300-28295930
• 2679942-36-8
• tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate

• Inchi： 1S/C18H24N2O4/c1-5-23-16(21)14(19)10-12-11-20(17(22)24-18(2,3)4)15-9-7-6-8-13(12)15/h6-9,11,14H,5,10,19H2,1-4H3/t14-/m1/s1
• InChI Key： ABGQTMHSWQFGDE-CQSZACIVSA-N
• SMILES： O(C(N1C=C(C[C@H](C(=O)OCC)N)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate

Introduction to Tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate (CAS No. 2679942-36-8)

Tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate, with the CAS number 2679942-36-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its indole core and various functional groups, makes it a subject of intense study in the development of novel drugs.

The indole moiety is a pivotal feature of this compound, tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate, and it is well-documented that indole derivatives exhibit a broad spectrum of pharmacological properties. These properties include antimicrobial, anti-inflammatory, and anticancer activities, which have been extensively explored in both preclinical and clinical studies. The presence of the tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and potentially improving bioavailability. Additionally, the amino and ethoxy substituents contribute to the compound's ability to interact with biological targets, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of this compound. By leveraging these technologies, scientists have been able to predict the binding affinities of tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate to various enzymes and receptors, providing valuable insights into its potential mechanisms of action. These studies have highlighted the compound's ability to modulate key signaling pathways involved in diseases such as cancer and neurodegeneration.

In the realm of drug discovery, the synthesis of complex molecules like tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate presents both challenges and opportunities. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as catalytic asymmetric reactions and flow chemistry, have significantly improved the efficiency of these processes. These innovations not only reduce the time and cost associated with synthesis but also enhance scalability, making it feasible to produce larger quantities for further research and development.

The pharmacological profile of tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxopropyl-1H-indole-1-carboxylate has been a focus of numerous preclinical studies. These studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and immune cell responses. The enantiomeric purity of this molecule is particularly crucial, as indicated by the (2R) configuration at the amino group. This specificity ensures that the compound interacts with biological targets in a manner that maximizes therapeutic efficacy while minimizing side effects.

The integration of genomics and proteomics into drug discovery has provided new avenues for understanding the mechanisms by which compounds like tert-butyl 3-(2R)-2-amino-3-ethoxy-3-oxypropylindole carboxylic acid tert-butylester exert their effects. By analyzing gene expression profiles and protein interactions, researchers can identify novel targets and validate existing hypotheses about drug action. This holistic approach has led to the identification of new therapeutic strategies that leverage the unique properties of this compound.

The regulatory landscape for pharmaceutical compounds is stringent and requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. The development pipeline for tert-butyl 3-(2R)-2-amino-propionitrile ethoxymethyl ester indole carboxylic acid tert-butylester is currently undergoing preclinical trials to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These trials are essential steps in determining whether this compound will proceed to human clinical trials and ultimately gain regulatory approval.

The role of contract research organizations (CROs) has become increasingly significant in the pharmaceutical industry, particularly in the synthesis and characterization of complex molecules like this one. CROs provide specialized services that include custom synthesis, analytical testing, and regulatory support, enabling pharmaceutical companies to accelerate their drug development programs. Collaborations between academic institutions and industry players have also fostered innovation by combining expertise from different domains.

The future prospects for tert-butyl 3-(2R)-aminoethyl oxymethyl ester indole carboxylic acid tert-butyloxycarbonyl ester are promising, with ongoing research aimed at optimizing its chemical structure for improved pharmacological properties. Additionally, exploring new synthetic routes could further enhance its accessibility for broader research applications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great potential for addressing unmet medical needs.